Cas no 1795301-44-8 (1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide)

• Product Name: 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide
• CAS No: 1795301-44-8
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5368218
• Update Time: 2025-06-25

1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide

• Inchi： 1S/C17H21N3O2S/c1-14-5-4-6-15(11-14)13-23(21,22)19-16-8-10-20(12-16)17-7-2-3-9-18-17/h2-7,9,11,16,19H,8,10,12-13H2,1H3
• InChI Key： YGVIRMCWHYZCKB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)S(NC1CCN(C2=NC=CC=C2)C1)(=O)=O

Additional information on 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide

Introduction to 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide (CAS No. 1795301-44-8) and Its Emerging Applications in Chemical Biology

The compound 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide, identified by the CAS number 1795301-44-8, represents a novel molecular entity with significant potential in the field of chemical biology and drug discovery. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of multiple pharmacophoric moieties, including a 3-methylphenyl group, a 1-pyridin-2-ylpyrrolidin-3-yl moiety, and a methanesulfonamide functional group, endows this molecule with unique properties that make it an attractive candidate for further exploration in medicinal chemistry and therapeutic development.

In recent years, the synthesis and characterization of sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for the design of small-molecule inhibitors. The specific arrangement of functional groups in 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide contributes to its potential as a modulator of key biological pathways. The 3-methylphenyl group may enhance binding affinity through hydrophobic interactions, while the 1-pyridin-2-ylpyrrolidin-3-yl moiety introduces additional hydrogen bonding capabilities and electronic properties that can fine-tune receptor interactions.

Recent advancements in computational chemistry and structure-based drug design have facilitated the rapid identification of promising candidates like 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several targets relevant to human health. For instance, preliminary virtual screening experiments indicate potential interactions with enzymes involved in inflammation and metabolic disorders. These findings align with the growing interest in developing small molecules that can modulate such pathways without significant off-target effects.

The structural complexity of 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide also offers opportunities for further chemical optimization. By leveraging modern synthetic methodologies, researchers can explore analogs with modified substituents to enhance potency, selectivity, and pharmacokinetic properties. The methanesulfonamide group, in particular, is a versatile handle for derivatization, allowing for the introduction of additional functional moieties or modifications that could improve solubility or bioavailability.

In the context of current research trends, this compound exemplifies the importance of interdisciplinary approaches in drug discovery. The integration of organic synthesis, computational modeling, and biochemical assays has accelerated the process of identifying lead compounds. For example, high-throughput screening (HTS) campaigns combined with machine learning algorithms have enabled the rapid evaluation of large libraries of sulfonamide derivatives. Such technologies are particularly valuable for uncovering novel mechanisms of action and expanding the therapeutic arsenal against complex diseases.

The potential applications of 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use as an intermediate in the synthesis of more complex bioactive molecules. Additionally, its heterocyclic core may serve as a foundation for developing probes or tools for biochemical research. The ability to fine-tune its properties through structural modifications opens up possibilities for tailored applications in areas such as chemical biology and synthetic lethality studies.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular entities like 1-(3-methylphenyl)-N-(1-pyridin-2-ylpyrrolidin-3-yl)methanesulfonamide. The combination of its structural features with cutting-edge research methodologies positions this compound at the forefront of modern drug discovery efforts. Future studies should focus on validating its biological activity through experimental assays and exploring its potential as a lead compound for therapeutic development. By doing so, researchers can unlock new possibilities for addressing unmet medical needs and advancing our knowledge in chemical biology.